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Compound of Interest

Compound Name: RC-3095 TFA

Cat. No.: B15604068 Get Quote

Technical Support Center: RC-3095 TFA
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the long-term storage, handling, and use of RC-
3095 TFA.

Frequently Asked Questions (FAQs)
Q1: What is RC-3095 TFA and what is its mechanism of action?

RC-3095 TFA is a selective antagonist of the Gastrin-Releasing Peptide Receptor (GRPR),

also known as the bombesin receptor subtype 2 (BB2). As a G protein-coupled receptor

(GPCR), GRPR activation typically initiates a signaling cascade through Gq proteins, leading to

the activation of phospholipase C (PLC). This results in the production of inositol trisphosphate

(IP3) and diacylglycerol (DAG), which in turn mobilize intracellular calcium and activate Protein

Kinase C (PKC), respectively. Downstream effects include the activation of the MAPK/ERK and

PI3K/Akt signaling pathways. By blocking the binding of gastrin-releasing peptide (GRP) to

GRPR, RC-3095 TFA inhibits these downstream signaling events, which have been implicated

in various physiological and pathophysiological processes, including cell proliferation and

inflammation.

Q2: What are the recommended long-term storage conditions for RC-3095 TFA?

Proper storage is crucial to maintain the integrity and activity of RC-3095 TFA. The

recommended storage conditions for both the lyophilized powder and solutions are

summarized below. For optimal stability, it is highly recommended to store the lyophilized
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peptide at -80°C and to prepare fresh solutions as needed. If storing in solution, it is best

practice to aliquot into single-use volumes to minimize freeze-thaw cycles.[1]

Data Presentation: Storage and Stability of RC-3095
TFA

Form
Storage
Temperature

Shelf Life
Key
Considerations

Lyophilized Powder -80°C 2 years

Store in a tightly

sealed container,

away from moisture

and light.[2]

-20°C 1 year

Ensure the container

is well-sealed to

prevent moisture

absorption.

In Solution -80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles. Use sterile

buffer (pH 5-6).

-20°C 1 month

Prone to degradation;

shorter shelf life

compared to -80°C.[3]

Experimental Protocols
Reconstitution of Lyophilized RC-3095 TFA

Equilibrate the Vial: Before opening, allow the vial of lyophilized RC-3095 TFA to warm to

room temperature to prevent condensation of atmospheric moisture.[4]

Centrifuge: Briefly centrifuge the vial to ensure all the powder is at the bottom.[5]

Solvent Addition: Add the desired volume of sterile, high-purity water. RC-3095 TFA is

soluble in water up to 40 mg/mL.
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Dissolution: Gently vortex or swirl the vial to mix. Sonication in a water bath for a few

minutes may be necessary to fully dissolve the peptide.[6]

Sterilization (for in-vivo use): If the reconstituted solution is intended for in-vivo experiments,

it should be filter-sterilized using a 0.22 µm filter.

In-Vivo Administration Protocol (Rodent Models)
The following are generalized protocols for subcutaneous and intravenous injections. Dosages

should be optimized for your specific experimental model. Published studies have used doses

ranging from 0.3 mg/kg to 1.0 mg/kg for subcutaneous injection in mice and rats.[7][8]

Subcutaneous (SC) Injection in Mice:[9][10][11][12][13]

Animal Restraint: Properly restrain the mouse to ensure its safety and the accuracy of the

injection.

Injection Site Preparation: If necessary, disinfect the injection site (e.g., the scruff of the

neck) with 70% ethanol.

Injection: Lift the loose skin to form a "tent." Insert a sterile 25-27 gauge needle into the base

of the tented skin, parallel to the body.

Aspiration: Gently pull back on the plunger to ensure the needle is not in a blood vessel. If

blood appears, withdraw the needle and re-insert at a different site.

Administration: Slowly and steadily inject the RC-3095 TFA solution.

Withdrawal: Remove the needle and apply gentle pressure to the injection site if necessary.

Intravenous (IV) Injection in Rats (via tail vein):[9][14][15][16][17]

Animal Warming and Restraint: Warm the rat under a heat lamp or in a warming chamber for

5-10 minutes to dilate the tail veins. Place the rat in a suitable restrainer.

Vein Visualization: Identify one of the lateral tail veins. Wiping the tail with 70% ethanol can

help visualize the veins.
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Needle Insertion: Using a sterile 25-27 gauge needle with the bevel facing up, insert the

needle into the vein at a shallow angle, parallel to the tail. A small "flash" of blood in the

needle hub may indicate successful placement.

Administration: Slowly inject the RC-3095 TFA solution. If resistance is met or a bleb forms,

the needle is not in the vein and should be repositioned.

Withdrawal and Pressure: After injection, withdraw the needle and apply firm but gentle

pressure to the injection site with sterile gauze to prevent bleeding.
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In-Vivo Experimental Workflow with RC-3095 TFA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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